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Compound of Interest

Compound Name: MEDG6-189

Cat. No.: B15560378

For Immediate Reference by Laboratory and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
MED®6-189, identified as Malononitrile (CAS-No. 109-77-3). The following procedures are
designed to ensure the safety of all personnel working with this hazardous compound.

Malononitrile is classified as a highly toxic substance. It is fatal if swallowed and toxic in contact
with skin or if inhaled.[1] It can also cause a serious allergic skin reaction and eye irritation.[1]
Adherence to the following personal protective equipment (PPE) and handling protocols is
mandatory to mitigate exposure risks.

Personal Protective Equipment (PPE)

All personnel must use the specified PPE when handling MED6-189. The selection of
appropriate PPE should be based on a thorough risk assessment of the specific procedures
being performed.
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving with

chemotherapy-grade gloves.

Prevents skin contact and
absorption. Double-gloving
provides an extra layer of
protection against potential

tears or punctures.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes and
aerosols, preventing eye

contact and facial exposure.[2]

Body Protection

Chemical-resistant lab coat or
gown, shown to be
impermeable to hazardous
drugs.[3]

Prevents contamination of
personal clothing and skin.
Gowns should be changed

immediately if contaminated.

Respiratory Protection

Use in a well-ventilated area,
preferably within a certified
chemical fume hood. If not
possible, a NIOSH-approved
respirator (e.g., N95 or higher)
is required.[3]

Prevents inhalation of toxic

dust or vapors.

Experimental Workflow for Handling MED6-189

The following diagram outlines the procedural workflow for safely handling MED6-189 in a

laboratory setting. Adherence to this workflow is crucial for minimizing exposure risk.
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Figure 1: Experimental workflow for handling MED6-189.
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Disposal Plan

All waste materials contaminated with MED6-189, including gloves, disposable lab coats, and
any experimental materials, must be disposed of as hazardous waste.[2] Follow your
institution's specific guidelines for hazardous waste disposal. Contaminated reusable PPE must
be decontaminated according to established procedures.[3]

Emergency Procedures

In case of skin contact: Immediately remove all contaminated clothing.[1] Rinse the affected
skin area with plenty of water.[1] Seek immediate medical attention.

In case of eye contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing and seek immediate medical attention from
an ophthalmologist.[1]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1] If breathing
has stopped, provide artificial respiration. Call a poison center or doctor immediately.[1]

If swallowed: Seek immediate medical attention. Fatal if swallowed.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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